Cas no 31182-67-9 (rac-[(1R,2R)-2-(dimethylamino)cyclohexyl]methanol, trans)

• Product Name: rac-[(1R,2R)-2-(dimethylamino)cyclohexyl]methanol, trans
• CAS No: 31182-67-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4645172
• Update Time: 2025-06-08

rac-[(1R,2R)-2-(dimethylamino)cyclohexyl]methanol, trans Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-2-(dimethylamino)cyclohexyl]methanol, trans

• Inchi： 1S/C9H19NO/c1-10(2)9-6-4-3-5-8(9)7-11/h8-9,11H,3-7H2,1-2H3/t8-,9+/m0/s1
• InChI Key： YHARJABDPGDVSR-DTWKUNHWSA-N
• SMILES： [C@@H]1(CO)CCCC[C@H]1N(C)C

Additional information on rac-[(1R,2R)-2-(dimethylamino)cyclohexyl]methanol, trans

Professional Introduction to Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol, CAS No. 31182-67-9

Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol, with the chemical identifier CAS No. 31182-67-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex stereocentric structure, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic pathways.

The stereochemistry of Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol is a critical aspect of its chemical behavior and reactivity. The presence of two stereocenters at the 1 and 2 positions of the cyclohexane ring imparts a high degree of configurational complexity, which can influence both its physical properties and its biological activity. This feature makes it a valuable scaffold for the design of chiral drugs, where enantioselective synthesis and resolution are paramount.

In recent years, there has been a growing interest in the development of novel pharmacological agents that leverage the unique properties of cyclic amines. The amine functionality in Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol provides a versatile site for further derivatization, enabling the creation of a wide range of pharmacophores. This compound has been explored as a precursor in the synthesis of various bioactive molecules, including those with potential therapeutic implications in neurological disorders and inflammation.

One of the most compelling aspects of Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol is its utility as a building block in asymmetric synthesis. The rigid cyclohexane ring and the bulky dimethylamino group contribute to its stability under various reaction conditions, making it an ideal candidate for multi-step synthetic routes. Researchers have utilized this compound to develop novel catalysts and ligands that facilitate enantioselective transformations, thereby enhancing the efficiency and scalability of chiral molecule production.

The pharmacological profile of derivatives derived from Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol has been extensively studied. Initial investigations have suggested that certain analogs exhibit potent inhibitory effects on enzymes involved in pain signaling and neurotransmitter metabolism. These findings have spurred further research into optimizing the structure-activity relationships (SAR) of these compounds, with the aim of identifying more effective and selective therapeutic agents.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol. Molecular modeling studies have provided insights into its interactions with biological targets, helping to rationalize its pharmacological effects. These computational approaches have been complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which have further elucidated its three-dimensional structure and conformational dynamics.

The synthetic methodologies employed in the preparation of Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol represent another area of active research. Recent developments have focused on improving the yield and purity of enantiomerically pure forms through innovative catalytic systems and green chemistry principles. These efforts are crucial for ensuring that pharmaceutical-grade materials can be produced efficiently while minimizing environmental impact.

In conclusion, Rac-[(1R,2R)-2-(dimethylamino)cyclohexyl)methanol (CAS No. 31182-67-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique stereochemical features, coupled with its reactivity and biological relevance, make it a valuable tool for chemists and biologists alike. As our understanding of its properties continues to evolve, so too will its applications in creating novel therapeutic agents that address unmet medical needs.